Cas no 905274-04-6 (2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CAS No: 905274-04-6
• MF: C₇H₆F₃N₃
• MW: 189.137851238251
• MDL: MFCD20257111
• CID: 796854
• Update Time: 2025-05-20

2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 2-(trifluoromethyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine hydrochloride
• 5H-Pyrrolo[3,4-d]pyrimidine,6,7-dihydro-2-(trifluoromethyl)-
• 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• MDL： MFCD20257111
• Inchi： 1S/C7H6F3N3/c8-7(9,10)6-12-2-4-1-11-3-5(4)13-6/h2,11H,1,3H2
• InChI Key： WAXINHRGKZWFCJ-UHFFFAOYSA-N
• SMILES： FC(C1N=CC2=C(CNC2)N=1)(F)F

Computed Properties

• Exact Mass: 189.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 37.81000
• LogP: 1.42740

2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Security Information

• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Additional information on 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

2-(Trifluoromethyl)-5H,6H,7H-Pyrrolo[3,4-d]Pyrimidine: A Comprehensive Overview

The compound with CAS No 905274-04-6, commonly referred to as 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic compounds with a fused pyrrole and pyrimidine ring system. The presence of a trifluoromethyl group at the 2-position introduces intriguing electronic and steric effects that influence its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolo[3,4-d]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The fused ring system provides a rigid framework that can accommodate various substituents, making it an ideal scaffold for designing bioactive molecules. The trifluoromethyl group in this compound is particularly notable for its ability to enhance lipophilicity and stability, which are critical properties for drug candidates.

One of the most promising applications of 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting these enzymes, this compound could potentially halt the progression of cancer cells. Recent research has demonstrated that certain derivatives of this compound exhibit potent inhibitory activity against key kinases such as Aurora kinases and CDKs (cyclin-dependent kinases), which are implicated in various cancers.

In addition to its therapeutic potential, the synthesis of 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine has been a topic of interest among chemists. The construction of the pyrrolopyrimidine core typically involves multi-step synthesis strategies that include cyclization reactions and substitution chemistry. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or through the use of pre-functionalized precursors.

The structural versatility of pyrrolo[3,4-d]pyrimidines also makes them suitable for exploring other biological targets beyond kinases. For instance, recent studies have investigated their potential as inhibitors of histone deacetylases (HDACs) and other epigenetic regulators. These findings underscore the broad applicability of this compound class in drug discovery efforts.

From an analytical standpoint, the characterization of CAS No 905274-04-6 relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for further research and development.

In conclusion, 2-(trifluoromethyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine represents a compelling candidate for advancing our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological targets and synthetic strategies for this compound class, it is likely to play an increasingly important role in the development of novel therapeutic agents.